5-Bromo-2-(4-methanesulfonylbenzyloxy)pyridine

• Molecular Formula: C13H12BrNO3S
• Molecular Weight: 342.21 g/mol
• IUPAC Name: 5-bromo-2-[(4-methylsulfonylphenyl)methoxy]pyridine
• InChI: InChI=1S/C13H12BrNO3S/c1-19(16,17)12-5-2-10(3-6-12)9-18-13-7-4-11(14)8-15-13/h2-8H,9H2,1H3
• InChI Key: QVVBIPQQOLWYHE-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)COC2=NC=C(C=C2)Br

Description

5-Bromo-2-(4-methanesulfonylbenzyloxy)pyridine is a useful research compound. Its molecular formula is C13H12BrNO3S and its molecular weight is 342.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2,5-dibromopyridine (474 mg, 2.00 mmol) and 4-(methanesulfonyl)benzyl alcohol (372 mg, 2.00 mmol) in tetrahydrofuran (5 mL) was cooled to −15° C. under N2 and potassium tert-butoxide (1.0M in tetrahydrofuran, 2.2 mL, 2.20 mmol) was added dropwise over 10 minutes. The mixture was stirred at 0° C. for 5.5 hours, poured into saturated aqueous ammonium chloride solution and extracted with ethyl acetate. The organic layer was washed with brine, dried over anhydrous sodium sulfate and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (hexane/ethyl acetate=1/1) to give the title compound (210 mg, yield 31%).